Characterization of the chemical composition and bacterial community of corrosion scales was studied in real drinking water distribution systems from eight cities. The results of X-ray powder diffraction (XRD) indicated that α-FeOOH and Fe3O4 were present in all corrosion scales, and green rust was only found in corrosion scales of pipes transporting surface water. The corrosion scales with a higher Fe3O4/α-FeOOH ratio showed less iron release than those with a lower ratio. Moreover, the results of 454 pyrosequencing revealed that Proteobacteria (46.5–84.3%) was the main bacterial phylum in all corrosion scales; however, the bacterial genera were very different in the pipes from eight cities. Nitrate-reducing bacteria (10.9–36.0%) were the main potential corrosive bacteria, and denitrifying genes including nirS, nirK and nosZ were all found in the corrosion scales. The results of most probable number (MPN) tests indicated that nitrate-reducing bacteria, Fe(III)-reducing bacteria and nitrate-dependent Fe(II)-oxidizing bacteria in corrosion scales were indeed active and had the function of Fe(II) oxidation and Fe(III) reduction. All the results suggested that there was an apparent relationship between the relevant biochemical functions (e.g., iron redox cycling) of the bacterial community and the formation of α-FeOOH and Fe3O4 in corrosion scales. Furthermore, the relative abundance of Desulfovibrio also correlated very well with the content of green rust in corrosion scales. These results will be very helpful for future control of iron release in water distribution systems.

Urine-diverting dry toilets (UDDTs) have been dubbed “sustainable toilets” due to their resource recycling, water efficiency, and micro-pollutant isolation capabilities. However, the number of UDDTs in use remains limited due to inherent disadvantages such as high demand for routine maintenance. In order to maximize UDDT application, we proposed a UDDT promotional program to promote UDDTs in rural areas. Supported by the local government, our UDDT promotional program was implemented in a village located in Northwest China, and the UDDT coverage rate in the village reached 95.7% after one year. However, the factors that were highly correlated with improved uptake and operation of UDDTs during implementation remain elusive. Univariate analysis and multivariate ordinal logistic regression were conducted on survey data collected from local villagers to test the association between the promotional program's 14 implementation factors and the effectiveness of prevalence. Based on the survey results (N = 538), six implementation factors, including trigger meetings, follow-up visits, commendation conferences, brand ambassadors, operation demonstration, and on-site training, were significantly and independently associated with the effectiveness of prevalence. These results can provide firm suggestions for improving the UDDT promotion process.

A commercially available carbon cloth electrode is repetitively oxidized using a wetting–drying procedure in order to enhance its negative chemical surface charge, consequently creating scenarios of symmetric electrode pairs with different potentials of zero charge (EPZC) versus potential at short circuit for ion desorption (Eo) in a potential distribution. In literature, this study of capacitive deionization (CDI) for the first time provides a new analytical approach that is capable of estimating the EPZC and potential distribution diagram. The approach leverages the modified Donnan model with chemical surface charge, in which the values of the chemical surface charge are quantified by investigating the effluent pH at steady state with and without carbon electrode pairs in a flow cell. Results from constant-voltage CDI tests show that, for a symmetric pair of carbon electrodes, the ion adsorption–desorption performance becomes efficient when a carbon electrode possesses equal positive and negative chemical surface charges or its net chemical surface charge is zero. By mapping EPZC and Eo in a potential distribution diagram, ineffective ion adsorption–desorption results from electronic charge consumed to repel co-ions at the intermediate charge storage stage. Additionally, Faradaic reactions at the electrodes are discussed based upon pH responses during CDI charging and discharging.

Antimicrobial resistance is a well-documented public health concern. The role that drinking water distribution pipes have as sources of antibiotic resistance genes (ARGs) is not well known. Metals are a known stressor for antibiotic resistance development, implying that aging metal-pipe infrastructure could be a source of ARGs. The objective of this study was to determine if ARGs, metal resistance genes (MRGs), and intI1 were pervasive across various pipe biofilm sample types (biomass surfaces, pipe surfaces, corrosion tubercles, and under corrosion tubercles) and if the resistance genes associated with particular microbial taxa. Eight sample types in triplicate (n = 24) were taken from inside a >100 year-old, six ft. section of a full-scale chloraminated cast iron drinking water main. Droplet digital PCR (ddPCR) was employed as a novel approach to quantify ARGs in pipes from full-scale drinking water distribution systems (DWDS) because it yielded higher detection frequencies than quantitative PCR (qPCR). Illumina sequencing was employed to characterize the microbial community based on 16S rRNA genes. ARGs and MRGs were detected in all 24 pipe samples. Every sample contained targeted genes. Interestingly, the mean absolute abundances of ARGs and MRGs only varied by approximately one log value across sample types, but the mean relative abundances (copy numbers normalized to 16S rRNA genes) varied by over two log values. The ARG and MRGs concentrations were not significantly different between sample types, despite significant changes in dominant microbial taxa. The most abundant genera observed in the biofilm communities were Mycobacterium (0.2–70%), and β-lactam resistance genes blaTEM, blaSHV, and the integrase gene of class 1 integrons (intI1) were positively correlated with Mycobacterium. The detection of ARGs, MRGs, and class 1 integrons across all sample types within the pipe indicates that pipes themselves can serve as sources for ARGs in DWDS. Consequently, future work should investigate the role of pipe materials as well as corrosion inhibitors to determine how engineering decisions can mitigate ARGs in drinking water that stem from pipe materials.

Flexible polymeric pipe materials are commonly used as shower hoses or connections to faucets in the last meters of building plumbing, but these tend to leach high concentrations of carbon that encourage bacterial growth. Here we compared the microbiological impact of six such materials, with both a short-term material comparison test and a daily shower simulator operating for eight months. The materials ranked differently in the migration potential and biomass formation potential assays of the comparison test, but overall these results correlated (R2 > 0.77) with long-term biofilm development in the shower simulator. The biofilm concentration after eight months ranged from 2 × 106 cells per cm2 on the control material (PE-Xc) to 2 × 108 cells per cm2 on a typical shower hose (PVC-P). However, the differences in four of the six materials were much less pronounced after eight months than in the early months. The communities were characterized with 16S rRNA amplicon sequencing clustered with both material and time (R2 = 0.31; R2 = 0.25), and correlated strongly with the biofilm concentration (R2 > 0.74). A universal core consisting of 7 genera accounted for 44% of all sequences, and accounted for more of young and high-biomass biofilms. Genera containing opportunistic pathogens were more common in low-biomass pipes. We conclude that choice of materials is not only critical for determining biofilm concentration, but also community composition. Our results show that a seemingly small choice in plumbing material in the final meters of distribution can make a considerable difference in the building plumbing ‘exposome’.

This paper describes the development of a carbon nanotube (CNT)-immobilized membrane for harvesting pure water from air. The CNTs were incorporated into a layer of super-absorbing poly(acrylamide-co-acrylic acid) which was cast over a porous hydrophilized polypropylene support. The super-absorbing polymer tended to bind to the water molecules to form water clusters. The incorporation of CNTs led to the interruption of specific water–polymer as well as water–water interactions to generate more free water which permeated more easily through the membrane. The CNTs were functionalized with carboxylic groups to improve the dispersibility into the polymer matrix. The water vapor extraction efficiency reached over 50%, and the presence of CNTs led to an enhancement in water vapor removal by as much as 45% and in the mass transfer coefficient by 44%.

The character of dissolved organic matter (DOM) present in drinking water treatment systems greatly impacts its treatability by coagulation–flocculation. Powdered activated carbon dosing has been suggested to enhance DOM removal when combined with coagulation–flocculation. However, optimising powdered activated carbon (PAC) dosing requires further research. In this study, fluorescence spectroscopy combined with parallel factor analysis (PARAFAC) and liquid chromatography with organic carbon detection (LC–OCD) has been used to characterise DOM removal in three ways: (a) coagulation–flocculation–sedimentation without PAC dosing, (b) PAC dosing prior to- and (c) PAC dosing during coagulation–flocculation–sedimentation treatment. It was shown that only coagulation–flocculation–sedimentation preferentially removed biopolymer and humic substance chromatographic fractions and fluorescent DOM, whereas dosing PAC preferentially removed building blocks and low molecular weight neutral chromatographic fractions. The DOM treatability that was achieved when PAC was dosed both prior to- and during coagulation–flocculation–sedimentation was comparable, but higher than what was achieved without any PAC dosing. Introduction of PAC to the coagulation–flocculation–sedimentation process significantly improved DOM removal, with fluorescent components removed by 97%. This study also highlights that a combination of fluorescence spectroscopy and LC–OCD is essential to track the removal of both, fluorescent and non-fluorescent DOM fractions and understand their impacts on DOM treatability when using different treatment processes. Overall, lower residual DOM concentrations were obtained in the treated water when PAC adsorption and the coagulation–flocculation–sedimentation processes were combined when compared to treating the water with only one of the processes, despite differences in source water character of DOM.

The objective of the study was to evaluate the sorption of a pool of pharmaceutically active compounds (PhACs) onto a clay–sand filter in a dynamic sorption experiment. The chosen adsorbent should have suitable chemical properties for the removal of the targeted PhACs and also a consistent hydrodynamic behavior regarding field application. In this aim, the impact of interfoliar cations (Ca2+ or Na+) intercalated into natural montmorillonite (Swy2) was tested by using different clay–sand ratios (from 0% to 100% of clay minerals). Only Ca-Swy2 showed a consistent hydraulic conductivity for field application with a value of 4.78 × 10−8 m s−1 for a 5%/95% clay–sand ratio. The sorption of PhACs onto this filter was investigated using œdometer cells by varying two parameters: the solution matrix (ultra-pure water or natural effluent) and the injection pressure (0.1 MPa and 0.2 MPa). The PhACs were effectively adsorbed onto the filter for each experiment at different levels. The drop in injection pressure was a favorable factor for sorption whatever the matrix was, with median global removal of ∼45% at 0.2 MPa and ∼75% at 0.1 MPa. The effect of the matrix exhibited two different trends as a function of the molecular charge of each PhAC. While cationic compounds were more effectively sorbed in the ultra-pure water matrix than in the effluent matrix, the sorption of anionic PhACs was more effective in the effluent matrix than in ultra-pure water. This indicates that the charge of the pollutant is a key parameter in controlling the efficiency of the adsorbent. Despite these removal variations, the filter exhibited a significant sorption capacity especially at 0.1 MPa. It can therefore be an efficient solution for the removal of PhACs by tertiary filtration.

Solar-driven interface water evaporation has shown great potential in seawater desalination. A solar steam generation device with excellent performance requires materials that can efficiently absorb solar energy to achieve photothermal conversion. ZIF-L (a Co-based metal–organic framework) after carbonization has the dual role of carbon nanoplates and cobalt nanoparticles to absorb solar light, exhibiting broad light absorption. Herein, based on carbonized ZIF-L and natural wood, we designed a solar-driven interface water evaporation device, in which ZIF-L after carbonization is used to achieve photothermal conversion, and wood aerogel with high porosity is used as a supporting layer to transport seawater to the evaporation interface and realize self-floating of the device. The prepared evaporator exhibited a high evaporation rate of 1.52 kg m−2 h−1 and an evaporation efficiency of 92.42% under 1 sun illumination, and neither salt accumulation nor a significant decrease in the evaporation rate of the device was observed after continuous operation for 10 evaporation cycles. Additionally, the excellent resistance to salt deposition and automatic salt discharge ability of the evaporator were demonstrated, which can ensure its long-term stable operation. The high-efficiency and stable evaporation performance demonstrate the evaporator's great potential in the practical application of solar energy production of clean water.

Complex building premises plumbing systems provide an ideal niche for diverse waterborne microorganisms, including opportunistic pathogens such as Legionella pneumophila. In this field study, we collected cold and hot water samples from premises plumbing systems of nine different high-rise buildings and examined the L. pneumophila culturable positivity and concentration to examine microbial ecology trends associated with L. pneumophila colonization. In addition, bacterial community structure was evaluated using high throughput 16S rRNA gene sequencing. 9.1% (2/22) of cold-water samples and 30.5% (18/59) of hot water samples were positive for L. pneumophila culture. 16S rRNA gene sequencing demonstrated a diverse bacterial community in the sampled premises plumbing systems. The phyla Proteobacteria, Acidobacteria, Bacteroidetes, Gemmatimonadetes, Planctomycetes, and Thermi represented a combined 97.7% average relative abundance, dominating the bacterial community. Also, an apparent bacterial community difference was observed between cold water and hot water. Interestingly, by examining cold water and hot water separately, we identified several bacterial taxa in the phyla Bacteroidetes, Gemmatimonadetes, and Acidobacteria were significantly enriched in L. pneumophila culture positive samples, while taxa in Proteobacteria were significantly enriched in L. pneumophila culture negative water samples. The correlation of L. pneumophila colonization and bacterial community structure suggests a potential association between this waterborne opportunistic pathogen and the premises plumbing microbial community, which merits further research.